Cas no 892982-35-3 (N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892982-35-3
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5876724
• PubChem ID: 7474785
• Update Time: 2025-06-08

N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(3-phenylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024612466
• N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 892982-35-3
• F1828-0106
• N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• Inchi： 1S/C19H22N2O2S/c1-20-18(23)17-14-9-5-6-10-15(14)24-19(17)21-16(22)12-11-13-7-3-2-4-8-13/h2-4,7-8H,5-6,9-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： VXUFDWZFMKBKER-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCC2=CC=CC=C2)SC2CCCCC=2C=1C(NC)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892982-35-3)

The compound N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892982-35-3) is a synthetic organic molecule with a unique structural framework. Its benzothiophene core, combined with phenylpropanamido and carboxamide functional groups, makes it a subject of interest in pharmaceutical and chemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries, addressing common questions like "What is the role of benzothiophene derivatives in drug discovery?" and "How does structural modification impact bioactivity?"

In recent years, benzothiophene-based compounds have gained traction due to their versatility in medicinal chemistry. The N-methyl-2-(3-phenylpropanamido) side chain in this molecule suggests potential interactions with biological targets, such as enzymes or receptors. Researchers often explore "SAR (Structure-Activity Relationship) studies of heterocyclic carboxamides" to optimize such compounds for therapeutic use. Notably, the tetrahydro-1-benzothiophene scaffold is known for its stability and bioavailability, making it a promising candidate for further development.

The synthesis of CAS No. 892982-35-3 involves multi-step organic reactions, including amidation and cyclization processes. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing its purity and structure. A frequently searched topic, "How to validate the purity of synthetic carboxamides?" underscores the importance of rigorous quality control in compound development. This aligns with industry demands for reproducible and scalable synthetic routes.

From a pharmacological perspective, the 3-phenylpropanamido moiety may contribute to binding affinity in target proteins, a hypothesis supported by computational modeling studies. Queries like "Can benzothiophene derivatives act as kinase inhibitors?" reflect the growing interest in small-molecule modulators for disease treatment. While N-methyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not yet widely commercialized, its structural features warrant exploration in high-throughput screening assays.

Environmental and regulatory considerations are also pivotal. The compound's logP and solubility profiles influence its environmental fate, a topic often searched as "How to predict the eco-toxicity of synthetic amides?" Researchers must balance innovation with sustainability, ensuring compliance with green chemistry principles. This dual focus on efficacy and safety drives the compound's potential adoption in industrial applications.

In conclusion, CAS No. 892982-35-3 represents a compelling case study in the design of heterocyclic carboxamides. Its combination of a benzothiophene core and N-methyl substituents offers a template for future drug candidates. As the scientific community addresses queries such as "What are emerging trends in benzothiophene chemistry?", this compound exemplifies the intersection of structural ingenuity and therapeutic potential.